N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)pivalamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C20H30N2O3/c1-13(2)11-22-15-10-14(21-17(23)19(3,4)5)8-9-16(15)25-12-20(6,7)18(22)24/h8-10,13H,11-12H2,1-7H3,(H,21,23)
• InChI Key: VGYIPLDUHMHCBO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NC(=O)C(C)(C)C)OCC(C1=O)(C)C
• Molecular Formula: C20H30N2O3
• Molecular Weight: 346.5 g/mol

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)pivalamide is a useful research compound. Its molecular formula is C20H30N2O3 and its molecular weight is 346.471. The purity is usually 95%.
BenchChem offers high-quality N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)pivalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)pivalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds structurally related to the one you mentioned focuses on synthesis methods and their potential as intermediates for further chemical modifications. For instance, the study by Yao-wu et al. (2008) explores the synthesis of novel compounds with potential antitumor activities through protective and deprotective methods during nitration and reduction steps, highlighting the versatility of these compounds for chemical modifications Sha Yao-wu (2008).

Potential Therapeutic Applications

Some derivatives structurally similar to the compound have been evaluated for their therapeutic potentials, such as in the treatment of cystic fibrosis. G. Yu et al. (2008) found that certain bithiazole analogues can correct defective cellular processing of the cystic fibrosis protein DeltaF508-CFTR, showcasing the medical relevance of these compounds G. Yu et al. (2008).

Antimicrobial and Antibacterial Activities

Compounds with a benzodiazepinooxazepin core have been studied for their antimicrobial properties. Palkar et al. (2017) synthesized novel analogs demonstrating significant antibacterial activity against various bacteria, indicating the potential use of these compounds in developing new antibacterial agents M. Palkar et al. (2017).

Antimycobacterial Activity

Research by Gezginci et al. (1998) on pyridines and pyrazines substituted with various oxadiazole and oxathiazoline derivatives tested against Mycobacterium tuberculosis shows the potential of these compounds to act as carboxylic acid isosteres, possibly offering new avenues for tuberculosis treatment M. Gezginci et al. (1998).